![molecular formula C15H14F3NO3S B2992366 N-(2-phenoxyethyl)-2-(trifluoromethyl)benzenesulfonamide CAS No. 878928-85-9](/img/structure/B2992366.png)
N-(2-phenoxyethyl)-2-(trifluoromethyl)benzenesulfonamide
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Description
N-(2-phenoxyethyl)-2-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H14F3NO3S and its molecular weight is 345.34. The purity is usually 95%.
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Scientific Research Applications
Novel Nonsteroidal Progesterone Receptor Antagonists
The development of N-(4-phenoxyphenyl)benzenesulfonamide derivatives as novel nonsteroidal progesterone receptor (PR) antagonists showcases the potential of benzenesulfonamide derivatives in medical research. These compounds, particularly the 3-trifluoromethyl derivative, have shown potent PR-antagonistic activity, high binding affinity for PR, and selectivity over the androgen receptor (AR), suggesting a promising avenue for treating conditions like uterine leiomyoma, endometriosis, breast cancer, and some psychiatric disorders (Yamada et al., 2016).
Inhibitors of Kynurenine 3-Hydroxylase
Research into N-(4-phenylthiazol-2-yl)benzenesulfonamides has identified these compounds as high-affinity inhibitors of kynurenine 3-hydroxylase, an enzyme involved in the kynurenine pathway. These inhibitors, particularly those with trifluoromethyl groups, have shown potential in modulating this pathway, which is implicated in various neurological conditions. The compounds have demonstrated efficacy in increasing kynurenic acid concentration in the brain, a promising result for exploring treatments for neuronal injury (Röver et al., 1997).
Carbonic Anhydrase Inhibitors
Studies on sulfonamides incorporating 1,3,5-triazine moieties as inhibitors of carbonic anhydrase isozymes I, II, and IX highlight the role of sulfonamide derivatives in developing novel approaches for managing conditions like hypoxic tumors. The structural variation within these sulfonamides, particularly those with trifluoromethyl groups, has facilitated the identification of compounds with potent inhibitory action against relevant isozymes, offering insights into the design of selective inhibitors for therapeutic applications (Garaj et al., 2005).
Properties
IUPAC Name |
N-(2-phenoxyethyl)-2-(trifluoromethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14F3NO3S/c16-15(17,18)13-8-4-5-9-14(13)23(20,21)19-10-11-22-12-6-2-1-3-7-12/h1-9,19H,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJULIXQZAQVKDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCNS(=O)(=O)C2=CC=CC=C2C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14F3NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.